Cas no 2228630-42-8 (1-(2-cyclopropylpropyl)cyclopentan-1-amine)

1-(2-Cyclopropylpropyl)cyclopentan-1-amine is a cyclopentylamine derivative featuring a cyclopropylpropyl substituent, offering a unique structural motif for synthetic and pharmaceutical applications. Its rigid cyclopropane and cyclopentane rings contribute to steric constraints, potentially enhancing binding selectivity in medicinal chemistry. The amine functionality provides a versatile handle for further derivatization, making it valuable in the synthesis of bioactive compounds or catalysts. This compound may exhibit improved metabolic stability due to its alicyclic framework, which could be advantageous in drug discovery. Its well-defined structure allows for precise modifications, supporting research in asymmetric synthesis and ligand design. Suitable for controlled reactions, it serves as a specialized intermediate in fine chemical production.

1-(2-cyclopropylpropyl)cyclopentan-1-amine structure

2228630-42-8 structure

Product Name:1-(2-cyclopropylpropyl)cyclopentan-1-amine

CAS No:2228630-42-8

MF:C₁₁H₂₁N

MW:167.29114317894

CID:6390021

PubChem ID:165711458

Update Time:2025-06-03

1-(2-cyclopropylpropyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-cyclopropylpropyl)cyclopentan-1-amine
- EN300-1731501
- 2228630-42-8
- Inchi： 1S/C11H21N/c1-9(10-4-5-10)8-11(12)6-2-3-7-11/h9-10H,2-8,12H2,1H3
- InChI Key： QDMAODDQQYHZMG-UHFFFAOYSA-N
- SMILES： NC1(CCCC1)CC(C)C1CC1

Computed Properties

Exact Mass: 167.167399674g/mol
Monoisotopic Mass: 167.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26Å²

1-(2-cyclopropylpropyl)cyclopentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1731501-0.05g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	0.05g	$1344.0	2023-09-20
Enamine	EN300-1731501-0.1g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	0.1g	$1408.0	2023-09-20
Enamine	EN300-1731501-0.25g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	0.25g	$1472.0	2023-09-20
Enamine	EN300-1731501-0.5g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	0.5g	$1536.0	2023-09-20
Enamine	EN300-1731501-1.0g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	1g	$1599.0	2023-06-04
Enamine	EN300-1731501-2.5g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	2.5g	$3136.0	2023-09-20
Enamine	EN300-1731501-5.0g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	5g	$4641.0	2023-06-04
Enamine	EN300-1731501-10.0g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	10g	$6882.0	2023-06-04
Enamine	EN300-1731501-1g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	1g	$1599.0	2023-09-20
Enamine	EN300-1731501-5g	1-(2-cyclopropylpropyl)cyclopentan-1-amine	2228630-42-8	5g	$4641.0	2023-09-20

1-(2-cyclopropylpropyl)cyclopentan-1-amine Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 1-(2-cyclopropylpropyl)cyclopentan-1-amine

Research Brief on 1-(2-cyclopropylpropyl)cyclopentan-1-amine (CAS: 2228630-42-8): Recent Advances and Applications

The compound 1-(2-cyclopropylpropyl)cyclopentan-1-amine (CAS: 2228630-42-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and cyclopentane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1-(2-cyclopropylpropyl)cyclopentan-1-amine exhibits affinity for specific serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) targeting drugs.

Recent synthetic advancements have improved the yield and purity of 1-(2-cyclopropylpropyl)cyclopentan-1-amine, making it more accessible for preclinical studies. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, reducing the number of steps and minimizing byproducts. This methodological innovation is expected to facilitate large-scale production and further pharmacological evaluations.

In addition to its CNS applications, this compound has also been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(2-cyclopropylpropyl)cyclopentan-1-amine inhibits key inflammatory cytokines in murine models, suggesting potential utility in treating chronic inflammatory conditions. The study highlighted its selective action on specific pathways, which could reduce the side effects commonly associated with broad-spectrum anti-inflammatory drugs.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 1-(2-cyclopropylpropyl)cyclopentan-1-amine, including its metabolism and elimination, requires further elucidation. Ongoing research aims to address these gaps, with particular focus on optimizing its bioavailability and half-life. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 1-(2-cyclopropylpropyl)cyclopentan-1-amine (CAS: 2228630-42-8) represents a versatile and promising candidate in the realm of drug discovery. Its dual potential in neuropsychiatric and anti-inflammatory applications, coupled with recent synthetic improvements, underscores its value for future research and development. Continued exploration of its mechanisms and therapeutic efficacy will be critical in realizing its full potential.